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Compound of Interest

Compound Name: Boc-Lys(Boc)-OSu

Cat. No.: B557187 Get Quote

An In-Depth Technical Guide to the Safe Handling of Boc-Lys(Boc)-OSu

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for Boc-Lys(Boc)-OSu
(Nα,Nε-Di-Boc-L-lysine N-hydroxysuccinimide ester), a key reagent in peptide synthesis and

bioconjugation. Adherence to these guidelines is crucial for ensuring laboratory safety and

maintaining the integrity of experimental outcomes.

Chemical Identification and Properties
Boc-Lys(Boc)-OSu is a synthetic derivative of the amino acid L-lysine, where both the alpha

and epsilon amino groups are protected by tert-butyloxycarbonyl (Boc) groups, and the

carboxyl group is activated as an N-hydroxysuccinimide (OSu) ester.[1][2] This dual protection

and activation make it a highly efficient building block for incorporating lysine into peptide

chains.[1]

Table 1: Chemical Identifiers
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Identifier Value Reference

CAS Number 30189-36-7 [1][3][4]

IUPAC Name

(2,5-dioxopyr-1-yl) (2S)-2,6-

bis[(2-methylpropan-2-

yl)oxycarbonylamino]hexanoat

e

[1][4]

Molecular Formula C20H33N3O8 [1][4]

Synonyms

Nα,Nε-Di-Boc-L-lysine

hydroxysuccinimide ester, Boc-

L-Lys(Boc)-OSu

[5]

| InChI Key | IQVLXQGNLCPZCL-ZDUSSCGKSA-N |[1][3] |

Table 2: Physical and Chemical Properties

Property Value Reference

Molecular Weight 443.5 g/mol [1][3][5]

Appearance White to off-white solid [1]

Solubility

Soluble in organic solvents

such as Dimethyl Sulfoxide

(DMSO) and

Dimethylformamide (DMF)

[1]

Storage Temperature −20°C [1]

| Optical Activity | [α]20/D −25.5±1.5°, c = 1% in DMF | |

Hazard Identification and Safety Precautions
Boc-Lys(Boc)-OSu is classified as a hazardous substance that requires careful handling to

avoid exposure. The primary hazards are related to irritation of the skin, eyes, and respiratory

tract.[6]
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Table 3: GHS Hazard and Precautionary Statements

Type Code Statement Reference

Hazard H315
Causes skin
irritation.

[6]

Hazard H319
Causes serious eye

irritation.
[6]

Hazard H335
May cause respiratory

irritation.
[6]

Precautionary P261
Avoid breathing

dust/fumes.
[6]

Precautionary P271

Use only outdoors or

in a well-ventilated

area.

[6]

Precautionary P280

Wear protective

gloves, protective

clothing, eye

protection and face

protection.

[6]

| Precautionary | P264 | Wash all exposed external body areas thoroughly after handling. |[6] |

Table 4: Recommended Personal Protective Equipment (PPE)

Protection Type Specification Reference

Eye/Face Protection
Safety glasses with side-
shields or goggles.

[6]

Skin Protection

Chemical-resistant gloves

(e.g., nitrile rubber). Lab coat

or full protective suit.

[6][7]
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| Respiratory Protection | Type N95 (US) dust mask or equivalent respirator. Use in a well-

ventilated area or under a fume hood. |[6][7] |

Handling and Storage Procedures
Proper handling and storage are essential to ensure user safety and reagent stability.

Handling:

Always work in a well-ventilated area, such as a chemical fume hood, to minimize inhalation

of dust.[6]

Avoid all personal contact, including breathing dust and contact with skin and eyes.[6]

Do not eat, drink, or smoke in the laboratory area where the chemical is handled.[6]

Keep the container securely sealed when not in use.[6]

Wash hands thoroughly with soap and water after handling.[6]

Use dry clean-up procedures (e.g., sweeping or vacuuming with an explosion-proof

machine) for spills to avoid generating dust.[6]

Storage:

Store the reagent in its original container in a cool, dry, and well-ventilated area.[6]

The recommended storage temperature is -20°C to maintain the stability and prevent the

decomposition of the NHS ester.[1]

Store away from incompatible materials and foodstuff containers.[6]

Protect containers from physical damage and check regularly for leaks.[6]

The material is classified under Storage Class 11 (Combustible Solids).
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Diagram 1: General Workflow for Safe Chemical Handling
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(Follow Regulations)
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Caption: General workflow for safe chemical handling.

First Aid and Emergency Procedures
In case of exposure or accident, follow these immediate first aid measures and emergency

protocols.

Table 5: First Aid Measures
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Exposure Route First Aid Procedure Reference

Eye Contact

Immediately wash out with
fresh running water.
Ensure complete irrigation
by keeping eyelids apart.
Seek medical attention
without delay.

[6]

Skin Contact

Flush skin and hair with

running water and soap if

available. Seek medical

attention if irritation develops

or persists.

[6]

Inhalation

Remove the individual from the

contaminated area to fresh air.

Other measures are typically

unnecessary.

[6]

| Ingestion | Immediately give a glass of water. First aid is not generally required, but contact a

Poisons Information Centre or a doctor if in doubt. |[6] |

Spill Cleanup:

Clean up all spills immediately.[6]

Alert personnel in the area and control personal contact by wearing appropriate PPE.[6]

Use dry cleanup procedures and avoid generating dust.[6]

Sweep or vacuum the spilled material and place it in a clean, dry, sealable, and labeled

container for disposal.[6]

Firefighting Measures:

The material is not considered a significant fire risk, but containers may burn.[6]
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There is no restriction on the type of extinguisher that can be used; select media suitable for

the surrounding fire.[6]

Firefighters should wear protective gloves and a breathing apparatus.[6]

May emit corrosive fumes when heated.[6]

Application and Experimental Protocols
The primary application of Boc-Lys(Boc)-OSu is in Solid-Phase Peptide Synthesis (SPPS).[3]

The OSu ester is a reactive group that readily forms a stable amide bond with a free amino

group under mild conditions, eliminating the need for separate coupling agents.[1][3] The Boc

protecting groups can be cleanly removed with acid, such as trifluoroacetic acid (TFA).[1]

Diagram 2: Amide Bond Formation using Boc-Lys(Boc)-OSu

R-NH₂

(Free Amine)
Boc-Lys(Boc)-OSu
(Activated Ester)

Nucleophilic Attack

R-NH-CO-Lys(Boc)₂
(New Peptide Bond)

N-hydroxysuccinimide
(Leaving Group)

Click to download full resolution via product page

Caption: Reaction mechanism in peptide coupling.

Experimental Protocol: General Procedure for Amide
Coupling
This protocol outlines a general method for coupling Boc-Lys(Boc)-OSu to a primary or

secondary amine, typical in peptide synthesis or small molecule modification.

Materials:
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Amine-containing substrate (e.g., resin-bound peptide with a free N-terminus)

Boc-Lys(Boc)-OSu

Anhydrous, aprotic solvent (e.g., DMF, Dichloromethane (DCM), or Acetonitrile)[1][3]

Base (optional, e.g., Diisopropylethylamine (DIEA) if coupling to an amine salt)

Methodology:

Preparation: In a clean, dry reaction vessel, dissolve the amine-containing substrate in the

chosen anhydrous solvent under an inert atmosphere (e.g., nitrogen or argon).

Reagent Addition: Add Boc-Lys(Boc)-OSu (typically 1.1 to 1.5 molar equivalents relative to

the amine) to the reaction mixture. If the amine is a salt (e.g., hydrochloride or

trifluoroacetate), add a non-nucleophilic base like DIEA (1.5 to 2.0 equivalents) to neutralize

the salt and facilitate the reaction.

Reaction: Stir the mixture at room temperature. The reaction is typically complete within 1-4

hours.

Monitoring: Monitor the reaction progress using a suitable analytical technique (e.g.,

ninhydrin test for primary amines in SPPS, or LC-MS/TLC for solution-phase reactions).

Workup (for solution-phase): Once the reaction is complete, concentrate the mixture under

reduced pressure. The crude product can be purified using standard techniques like column

chromatography or recrystallization.

Workup (for solid-phase): After the coupling reaction is complete, wash the solid support

(resin) extensively with the reaction solvent (e.g., DMF) followed by a solvent like DCM to

remove excess reagents and byproducts. The subsequent deprotection of the Boc groups is

typically performed using a solution of TFA in DCM.[1]

Stability and Reactivity
Chemical Stability: The compound is stable when stored under the recommended conditions

(-20°C, dry).[1] The N-hydroxysuccinimide ester is susceptible to hydrolysis, so exposure to

moisture should be minimized.
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Reactivity: The OSu group is highly reactive towards nucleophiles, particularly primary and

secondary amines, leading to the formation of amide bonds.[1]

Hazardous Decomposition: When heated to decomposition, it may emit corrosive fumes and

oxides of carbon and nitrogen.[6][7]

Incompatible Materials: While specific data is limited, as a general precaution, avoid strong

oxidizing agents and strong bases which could degrade the compound.

Disposal Considerations
Dispose of waste material in accordance with federal, state, and local environmental control

regulations.[7]

Contaminated packaging should be treated as the chemical itself and disposed of

accordingly. Do not reuse empty containers.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b557187#safety-and-handling-guidelines-for-boc-lys-
boc-osu]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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